Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 338777-36-9
• Molecular Formula: C₁₂H₇ClN₂OS
• Molecular Weight: 262.714780092239
• CID: 6786974
• PubChem ID: 3809551

4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties

Names and Identifiers

• 5N-815
• MFCD01316170
• 338777-36-9
• AKOS001380296
• 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
• 4-chloro-N-(3-cyanothiophen-2-yl)benzamide

• InChIKey： UVKHKMHWWOHXAZ-UHFFFAOYSA-N
• Inchi： 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O

Computed Properties

• Exact Mass: 261.9967617g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 261.9967617g/mol
• Heavy Atom Count: 17
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 81.1Ų